Cas no 1057674-03-9 (Ethyl3-(2chloro-6-fluorophenyl)propanoate)

• Product Name: Ethyl3-(2chloro-6-fluorophenyl)propanoate
• CAS No: 1057674-03-9
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• CID: 3164162
• PubChem ID: 53338923
• Update Time: 2025-08-04

Ethyl3-(2chloro-6-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1057674-03-9
• ethyl 3-(2-chloro-6-fluorophenyl)propanoate
• Ethyl 3-(2'-chloro-6'-fluorophenyl)propionate
• 3-(2-CHLORO-6-FLUORO-PHENYL)-PROPIONIC ACID ETHYL ESTER
• Ethyl3-(2chloro-6-fluorophenyl)propanoate

• MDL： MFCD09028797
• Inchi： 1S/C11H12ClFO2/c1-2-15-11(14)7-6-8-9(12)4-3-5-10(8)13/h3-5H,2,6-7H2,1H3
• InChI Key： TUEUCWAPTKYBMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CCC(=O)OCC)F

Computed Properties

• Exact Mass: 230.051
• Monoisotopic Mass: 230.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.1

Additional information on Ethyl3-(2chloro-6-fluorophenyl)propanoate

Ethyl 3-(2-chloro-6-fluorophenyl)propanoate (CAS No. 1057674-03-9): A Comprehensive Overview

Ethyl 3-(2-chloro-6-fluorophenyl)propanoate, identified by its CAS number 1057674-03-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic biology. The compound's molecular structure, characterized by a 2-chloro-6-fluorophenyl substituent, makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>Ethyl 3-(2-chloro-6-fluorophenyl)propanoate molecule exhibits distinct chemical properties that make it particularly useful in drug development. The presence of both chloro and fluoro groups enhances its reactivity, allowing for diverse functionalization strategies. These attributes have positioned the compound as a key building block in the synthesis of novel therapeutic agents targeting various biological pathways.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>2-chloro-6-fluorophenyl-based compounds. Studies have demonstrated that this moiety can modulate enzyme activity and receptor binding, making it a promising candidate for developing drugs with enhanced efficacy and reduced side effects. For instance, derivatives of this structure have shown promise in inhibiting kinases and other enzymes involved in cancer progression.

The synthesis of< strong>Ethyl 3-(2-chloro-6-fluorophenyl)propanoate involves a series of well-established organic reactions, including esterification and halogenation. The precise control of reaction conditions is crucial to achieving high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have further refined the production process, enabling the efficient preparation of this compound on both laboratory and industrial scales.

One of the most compelling aspects of< strong>Ethyl 3-(2-chloro-6-fluorophenyl)propanoate is its versatility in medicinal chemistry. Researchers have leveraged its structural features to design molecules with targeted biological activities. For example, modifications to the< strong>2-chloro-6-fluorophenyl group have led to the discovery of novel antimicrobial agents with improved resistance profiles. Additionally, its incorporation into heterocyclic frameworks has yielded compounds with potential applications in treating neurological disorders.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of< strong>Ethyl 3-(2-chloro-6-fluorophenyl)propanoate. Preclinical studies have indicated that derivatives of this compound may exhibit anti-inflammatory, antiviral, and anticancer properties. These findings have spurred further research into optimizing its pharmacokinetic profile and identifying suitable candidates for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to translate these discoveries into tangible therapeutic benefits for patients.

The role of computational chemistry in understanding the behavior of< strong>Ethyl 3-(2-chloro-6-fluorophenyl)propanoate cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets, aiding in the design of more effective drug candidates. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

In conclusion, Ethyl 3-(2-chloro-6-fluorophenyl)propanoate (CAS No. 1057674-03-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.